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Compound of Interest

Compound Name: PSB 0777 ammonium

Cat. No.: B15569770 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
PSB 0777 ammonium is a potent and selective full agonist for the adenosine A₂ₐ receptor

(A₂ₐR), a member of the G-protein coupled receptor (GPCR) family.[1][2] The A₂ₐR is primarily

coupled to the stimulatory G-protein (Gαs), which upon activation, stimulates adenylyl cyclase

to increase intracellular levels of the second messenger cyclic adenosine monophosphate

(cAMP).[3] This signaling pathway is a key regulator in various physiological processes, making

the A₂ₐR a significant target in drug discovery for conditions including inflammation and

neurodegenerative diseases. These application notes provide detailed protocols for utilizing

PSB 0777 ammonium to study A₂ₐR activation through cAMP measurement assays and

present relevant quantitative data to guide experimental design.

Data Presentation
The functional potency and binding affinity of PSB 0777 are critical parameters for designing

and interpreting cAMP assays. The data presented below are compiled from various sources to

provide a comprehensive overview of the compound's characteristics.

Table 1: Pharmacological Profile of PSB 0777 Ammonium
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Parameter Species/System Value Reference

EC₅₀ (cAMP Assay) CHO-K1 cells 117 nM [2][4]

Kᵢ (A₂ₐ Receptor

Binding)
Rat brain striatum 44.4 nM [1][5]

Kᵢ (A₂ₐ Receptor

Binding)
Human 360 nM [2]

Receptor Selectivity

(Kᵢ)
Human A₁ 541 nM [2]

Human A₂B ≥10,000 nM [1][2]

Human A₃ ≥10,000 nM [1][2]

Table 2: Comparison of A₂ₐ Receptor Agonists in cAMP Functional Assays

This table provides context by comparing the potency of PSB 0777 with other commonly used

A₂ₐR agonists. Data for other agonists are sourced from studies using similar cAMP assay

technologies in recombinant cell lines.

Compound Assay Type Cell Line
pEC₅₀ (-
log(EC₅₀))

EC₅₀ (nM)

PSB 0777 Not Specified CHO-K1 ~6.93 117

CGS-21680 GloSensor™ CHO-A₂ₐ 7.3 ± 0.1 ~50

UK-432,097 GloSensor™ CHO-A₂ₐ 8.2 ± 0.1 ~6.3

NECA LANCE™ HEK293-A₂ₐ Not Reported -

Note: EC₅₀ values can vary depending on the specific cell line, receptor expression level, and

assay conditions used.

Signaling Pathway and Experimental Workflow
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The following diagrams illustrate the molecular pathway of A₂ₐR activation by PSB 0777 and a

general workflow for a typical cAMP measurement experiment.
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Preparation

Experiment

Detection

Analysis

1. Cell Culture
(e.g., HEK293 or CHO

expressing A₂ₐR)

2. Harvest & Seed Cells
into microplate

3. Prepare PSB 0777
serial dilutions

4. Add PSB 0777 to cells

5. Incubate
(agonist stimulation)

6. Cell Lysis & Addition
of cAMP Detection Reagents

7. Incubate
(detection reaction)

8. Read Plate
(e.g., TR-FRET, Luminescence)

9. Generate Standard Curve

10. Plot Dose-Response
& Calculate EC₅₀
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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